Cas no 100929-47-3 (DOXYCYCLINE HYDROCHLORIDE)

• Product Name: DOXYCYCLINE HYDROCHLORIDE
• CAS No: 100929-47-3
• MF: C₂₂H₂₅ClN₂O₈
• MW: 480.895505666733
• CID: 893016
• PubChem ID: 54681535
• Update Time: 2025-08-05

DOXYCYCLINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• DOXYCYCLINE HYDROCHLORIDE
• DOXYCYCLINE HCL BP98
• DOXYCYCLINE HCL
• VIBRAMYCIN, HCL
• DOXYCYCLINI HYDROCHLORIDUM
• ALPHA-6-DEOXY-5-HYDROXYTETRACYCLINE
• 2-(AMINO-HYDROXY-METHYLIDENE)-4-DIMETHYLAMINO-5,10,11,12A-TETRAHYDROXY-6-METHYL-4A,5,5A,6-TETRAHYDRO-4H-TETRACENE-1,3,12-TRIONE
• (4s,4ar,5s,5ar,6r,12as)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide hydrochloride
• PTNZGHXUZDHMIQ-UHFFFAOYSA-N
• 6-Desoxy-5-hydroxytetracyclin
• PD118466
• 4-(dimethylamino)-1,5,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide hydrochloride
• PD055376
• 100929-47-3
• MFCD03427564
• Doxycyclinehydrochloride
• SY067178
• 4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• DB-040665

• Inchi： 1S/C22H24N2O8.ClH/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);1H
• InChI Key： PTNZGHXUZDHMIQ-UHFFFAOYSA-N
• SMILES： Cl.OC1C2C(=C(C3C(=CC=CC=3C2C)O)O)C(C2(C(=C(C(N)=O)C(C(C12)N(C)C)=O)O)O)=O

Computed Properties

• Exact Mass: 480.13000
• Monoisotopic Mass: 480.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 956
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.63
• Boiling Point: 773.2ºC at 760 mmHg
• Flash Point: 421.4ºC
• PSA: 181.62000
• LogP: 1.15470

DOXYCYCLINE HYDROCHLORIDE Security Information

• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines